Cas no 2877633-99-1 (N-[(4-Methoxyphenyl)methyl]-N-methylfuro[3,2-c]pyridin-4-amine)

• Product Name: N-[(4-Methoxyphenyl)methyl]-N-methylfuro[3,2-c]pyridin-4-amine
• CAS No: 2877633-99-1
• MF: C₁₆H₁₆N₂O₂
• MW: 268.310443878174
• CID: 5329532
• PubChem ID: 165435847
• Update Time: 2025-06-08

N-[(4-Methoxyphenyl)methyl]-N-methylfuro[3,2-c]pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• AKOS040861205
• 2877633-99-1
• F6739-6626
• N-[(4-methoxyphenyl)methyl]-N-methylfuro[3,2-c]pyridin-4-amine
• N-[(4-Methoxyphenyl)methyl]-N-methylfuro[3,2-c]pyridin-4-amine

• Inchi： 1S/C16H16N2O2/c1-18(11-12-3-5-13(19-2)6-4-12)16-14-8-10-20-15(14)7-9-17-16/h3-10H,11H2,1-2H3
• InChI Key： FXEJRGTXECQJIK-UHFFFAOYSA-N
• SMILES： C1(N(CC2=CC=C(OC)C=C2)C)=NC=CC2OC=CC1=2

Computed Properties

• Exact Mass: 268.121177757g/mol
• Monoisotopic Mass: 268.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 1.207±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 426.3±40.0 °C(Predicted)
• pka: 6.09±0.40(Predicted)

Additional information on N-[(4-Methoxyphenyl)methyl]-N-methylfuro[3,2-c]pyridin-4-amine

N-[(4-Methoxyphenyl)methyl]-N-methylfuro[3,2-c]pyridin-4-amine (CAS No. 2877633-99-1): An Overview of a Promising Compound in Medicinal Chemistry

N-[(4-Methoxyphenyl)methyl]-N-methylfuro[3,2-c]pyridin-4-amine (CAS No. 2877633-99-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as MMFPMP for brevity, belongs to the class of furo[3,2-c]pyridines, which are known for their diverse biological activities and pharmacological properties.

The chemical structure of N-[(4-Methoxyphenyl)methyl]-N-methylfuro[3,2-c]pyridin-4-amine is characterized by a furo[3,2-c]pyridine core linked to a methoxyphenylmethyl and a methyl group. The presence of these functional groups imparts specific physicochemical properties that contribute to its biological activity. The methoxy group on the phenyl ring enhances the lipophilicity of the molecule, while the furo[3,2-c]pyridine scaffold provides a rigid and planar structure that can interact with various biological targets.

Recent studies have explored the potential of N-[(4-Methoxyphenyl)methyl]-N-methylfuro[3,2-c]pyridin-4-amine in various therapeutic areas. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are involved in numerous physiological processes. The ability of MMFPMP to modulate GPCRs has been investigated in several preclinical studies, demonstrating its potential as a lead compound for the development of new drugs targeting these receptors.

In addition to its GPCR modulating properties, N-[(4-Methoxyphenyl)methyl]-N-methylfuro[3,2-c]pyridin-4-amine has shown promising activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been reported to inhibit the activity of certain kinases and phosphatases, which are key enzymes in signal transduction pathways. This inhibition can have significant implications for the treatment of diseases such as cancer and neurodegenerative disorders.

The pharmacokinetic profile of N-[(4-Methoxyphenyl)methyl]-N-methylfuro[3,2-c]pyridin-4-amine has also been studied extensively. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed after oral administration and has good bioavailability. Its metabolic stability and low toxicity further enhance its potential as a therapeutic agent.

To further understand the biological activity and mechanism of action of N-[(4-Methoxyphenyl)methyl]-N-methylfuro[3,2-c]pyridin-4-amine, several in vitro and in vivo studies have been conducted. These studies have utilized cell-based assays and animal models to evaluate its efficacy and safety. The results have consistently shown that MMFPMP exhibits potent activity against various disease models without significant adverse effects.

The potential applications of N-[(4-Methoxyphenyl)methyl]-N-methylfuro[3,2-c]pyridin-4-amine extend beyond its direct therapeutic effects. It can also serve as a valuable tool for research purposes, particularly in elucidating the mechanisms underlying GPCR signaling and enzyme inhibition. The compound's unique structure and functional groups make it an excellent candidate for structure-activity relationship (SAR) studies, which can provide insights into the design of more potent and selective analogs.

In conclusion, N-[(4-Methoxyphenyl)methyl]-N-methylfuro[3,2-c]pyridin-4-amine (CAS No. 2877633-99-1) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing research continues to uncover new aspects of its biological activity and mechanisms of action, paving the way for its potential use in treating various diseases.